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Compound of Interest

Compound Name: Tasuldine

Cat. No.: B1211563 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Tamsulosin, a substance identified as potentially synonymous with the user's query for

"Tasuldine." The following procedures are intended for researchers, scientists, and drug

development professionals in a laboratory setting.

Chemical and Physical Properties
A summary of the key quantitative data for Tamsulosin hydrochloride is presented below. This

information is critical for understanding the substance's characteristics and handling

requirements.

Property Value Source

Melting Point 226 - 230 °C (442.4 - 446 °F) [1][2][3][4][5]

Boiling Point 595.5 °C at 760 mmHg [1][5]

Density 1.191 g/cm³ [1][5]

Water Solubility Sparingly soluble [3][4]

Oral LD50 (rat) 650 mg/kg [6]
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The following step-by-step procedure outlines the recommended process for the disposal of

Tamsulosin. This protocol is based on general guidelines for pharmaceutical waste disposal

and information from safety data sheets.

Step 1: Personal Protective Equipment (PPE)

Before handling Tamsulosin, ensure you are wearing appropriate PPE. This includes:

Protective gloves (e.g., nitrile or neoprene)[4]

Safety goggles with side-shields[1][2]

Impervious clothing or lab coat[1]

In cases of dust generation, a suitable respirator should be used[4]

Step 2: Waste Segregation and Preparation

Do Not Dispose Down the Drain: Never dispose of Tamsulosin down the sink or toilet unless

specifically instructed by local regulations or the product's accompanying information.[7][8][9]

Pharmaceuticals can contaminate waterways and harm aquatic life.[10][11][12]

Remove from Original Container: Take the unused or expired Tamsulosin out of its original

packaging.[8][13]

Deactivation Mixture: Mix the Tamsulosin (pills or liquid) with an unappealing and inert

substance to prevent diversion and accidental ingestion.[7][8][9][13] Suitable materials

include:

Used coffee grounds

Kitty litter

Dirt

Containment: Place the mixture into a sealable container, such as a plastic bag or an empty

can, to prevent leakage.[7][8][9][13]
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Step 3: Final Disposal

Dispose in Trash: The sealed container with the Tamsulosin mixture can then be placed in

the household or laboratory trash.[7][13]

Remove Personal Information: If disposing of prescription containers, ensure all personal

and identifying information is scratched out or removed to protect privacy.[8][13]

Approved Waste Disposal Plant: For larger quantities, as is common in laboratory settings, it

is recommended to dispose of the contents and container through an approved waste

disposal plant.[2][14] Contact your institution's environmental health and safety office for

specific guidance.

Step 4: Decontamination

Thoroughly wash hands and any exposed skin with soap and water after handling.[1][6]

Decontaminate surfaces and equipment that may have come into contact with Tamsulosin by

scrubbing with alcohol.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Tamsulosin in a laboratory setting.
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Caption: Tamsulosin Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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